Cas no 605-99-2 (3-Methyluric Acid)

3-Methyluric Acid is a methylated derivative of uric acid, commonly used in biochemical research and analytical applications. Its key advantages include high purity and stability, making it suitable for studies involving purine metabolism, oxidative stress, and enzymatic reactions. The compound serves as a valuable reference standard in HPLC and mass spectrometry analyses.

3-Methyluric Acid structure

Product Name:3-Methyluric Acid

CAS No:605-99-2

MF:C₆H₆N₄O₃

MW:182.136840343475

CID:510290

PubChem ID:11804

Update Time:2025-06-17

3-Methyluric Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3-methyl-
- 3-Methyluric Acid
- 3-methyl-7,9-dihydropurine-2,6,8-trione
- 1-methyluric acid
- 3-Methyl-2,6,8-trioxopurine
- 3-Methyl-7,9-dihydro-3H-purine-2,6,8-trione
- 3-Methylharnsaeure
- 3-methylurate
- 4,9-Dihydro-3-methyl-1H-purine-2,6,8(3H)-trione
- CHEBI:165839
- 605-99-2
- DTXSID50209243
- NS00034401
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-
- EINECS 210-101-3
- N3-Methyluric Acid
- SCHEMBL133905
- 3-Methyluric Acid-[13C4,15N3]
- AKOS006271765
- 3-Methyluric acid; LC-tDDA; CE10
- 3-methyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
- 7,9-dihydro-3-methyl-1h-purine-2,6,8(3h)-trione
- G90915
- Uric acid, 3-methyl-
- 3-Methyl-2,6,8-trihydroxypurine-13C4;15N3 (2,4,5,6-13C4, 1,3,9-15N3)
- 3-methyl-1H-purine-2,6,8(3H,7H,9H)-trione
- ODCYDGXXCHTFIR-UHFFFAOYSA-N
- DB-081566
- 605-99-2 (unlabeled)
- 3-Methyluric acid-2,4,5,6-13C4, 1,3,9-15N3
- purine-2,6,8(1H,3H,7H)-trione, 3-methyl-
- S87L3X5TJ9
- CHEMBL791
- Inchi： 1S/C6H6N4O3/c1-10-3-2(7-5(12)8-3)4(11)9-6(10)13/h1H3,(H2,7,8,12)(H,9,11,13)
- InChI Key： ODCYDGXXCHTFIR-UHFFFAOYSA-N
- SMILES： CN1C(=O)NC(=O)C2=C1NC(N2)=O

Computed Properties

Exact Mass: 182.04400
Monoisotopic Mass: 182.04399
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.1
Topological Polar Surface Area: 90.5

Experimental Properties

Density: 1.6104
Melting Point: >349.85°C
Boiling Point: 315.51°C (rough estimate)
Refractive Index: 1.6334 (estimate)
PSA: 103.51000
LogP: -1.75680

3-Methyluric Acid Pricemore >>

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